Cas no 2503204-87-1 (1-(azetidin-3-yl)-1,3-diazinan-2-one, trifluoromethanesulfonic acid)

• Product Name: 1-(azetidin-3-yl)-1,3-diazinan-2-one, trifluoromethanesulfonic acid
• CAS No: 2503204-87-1
• MF: C₈H₁₄F₃N₃O₄S
• MW: 305.274671077728
• MDL: MFCD32859828
• CID: 5670036
• PubChem ID: 154814557
• Update Time: 2025-06-15

1-(azetidin-3-yl)-1,3-diazinan-2-one, trifluoromethanesulfonic acid Chemical and Physical Properties

Names and Identifiers

• 2503204-87-1
• EN300-27149316
• 1-(Azetidin-3-yl)-1,3-diazinan-2-one;trifluoromethanesulfonic acid
• 1-(azetidin-3-yl)-1,3-diazinan-2-one; trifluoromethanesulfonic acid
• 1-(azetidin-3-yl)-1,3-diazinan-2-one, trifluoromethanesulfonic acid

• MDL： MFCD32859828
• Inchi： 1S/C7H13N3O.CHF3O3S/c11-7-9-2-1-3-10(7)6-4-8-5-6;2-1(3,4)8(5,6)7/h6,8H,1-5H2,(H,9,11);(H,5,6,7)
• InChI Key： FWGUCASMPKKEJO-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)O.O=C1NCCCN1C1CNC1

Computed Properties

• Exact Mass: 305.06571160g/mol
• Monoisotopic Mass: 305.06571160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107Ų

Additional information on 1-(azetidin-3-yl)-1,3-diazinan-2-one, trifluoromethanesulfonic acid

Introduction to 1-(azetidin-3-yl)-1,3-diazinan-2-one, trifluoromethanesulfonic acid (CAS No. 2503204-87-1)

The compound 1-(azetidin-3-yl)-1,3-diazinan-2-one, trifluoromethanesulfonic acid, identified by its CAS number 2503204-87-1, represents a significant advancement in the field of pharmaceutical chemistry and medicinal research. This trifluoromethanesulfonic acid salt of a diazine derivative has garnered attention due to its unique structural properties and potential applications in drug discovery and molecular biology.

Structurally, the molecule consists of an azetidine ring fused with a diazine core, modified at the 2-position by a carbonyl group. The presence of the trifluoromethanesulfonic acid moiety enhances its solubility in polar solvents and improves its reactivity in various biochemical assays. This compound is particularly intriguing because it combines the rigidity of the heterocyclic system with the electrophilic nature of the sulfonic acid group, making it a versatile intermediate in synthetic chemistry.

In recent years, there has been growing interest in azetidine derivatives as pharmacophores due to their ability to mimic natural amino acids and interact with biological targets. The 1-(azetidin-3-yl)-1,3-diazinan-2-one scaffold has been explored for its potential in developing novel antibiotics, antiviral agents, and anticancer drugs. Its unique stereochemistry allows for precise modifications that can fine-tune its binding affinity to specific enzymes and receptors.

One of the most compelling aspects of this compound is its role in protease inhibition. Proteases are enzymes that play crucial roles in various physiological processes, including signal transduction, DNA replication, and inflammation. By targeting these enzymes, compounds like 1-(azetidin-3-yl)-1,3-diazinan-2-one, trifluoromethanesulfonic acid can modulate disease pathways effectively. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against various proteases, including caspases and matrix metalloproteinases (MMPs), which are implicated in cancer progression and tissue degradation.

The trifluoromethanesulfonic acid group not only enhances the compound's solubility but also contributes to its stability under physiological conditions. This makes it an ideal candidate for further development into therapeutic agents that require prolonged biological activity. Additionally, the electrophilic nature of the sulfonic acid allows for easy conjugation with other biomolecules, such as peptides and antibodies, facilitating the creation of targeted drug delivery systems.

Current research is focused on optimizing synthetic routes to produce 1-(azetidin-3-yl)-1,3-diazinan-2-one, trifluoromethanesulfonic acid on an industrial scale while maintaining high purity standards. Advances in catalytic methods and green chemistry principles are being leveraged to minimize waste and improve yield. These efforts are crucial for ensuring that subsequent preclinical and clinical studies can be conducted efficiently without supply chain disruptions.

The compound's potential extends beyond protease inhibition. Preliminary data suggest that it may also exhibit anti-inflammatory properties by modulating inflammatory cytokine production. This dual functionality makes it a promising candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. By targeting both enzymatic pathways and inflammatory responses, this molecule could offer a more comprehensive therapeutic approach compared to existing treatments.

In conclusion, 1-(azetidin-3-yl)-1,3-diazinan-2-one, trifluoromethanesulfonic acid (CAS No. 2503204-87-1) represents a significant advancement in pharmaceutical chemistry with broad applications in drug discovery and molecular biology. Its unique structural features and biological activities make it a valuable tool for researchers exploring new therapeutic strategies. As further studies continue to elucidate its mechanisms of action and optimize its synthesis, this compound is poised to play a pivotal role in the development of next-generation therapeutics.